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Compound of Interest

Compound Name: Sodium peroxide

Cat. No.: B049792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core commercial

production methods of sodium peroxide (Na₂O₂). The document details the prevalent two-

stage manufacturing process, including key chemical reactions, process parameters, and

equipment considerations. Experimental protocols for the primary synthesis route are outlined,

and process workflows are visualized to facilitate a deeper understanding of the industrial

manufacturing of this important oxidizing agent.

Introduction
Sodium peroxide is a strong oxidizing agent with significant applications in various industries,

including textiles, paper and pulp for bleaching, and in chemical synthesis. Its ability to release

oxygen upon reaction with water or carbon dioxide has also made it useful in specialized

applications such as in life support systems. The commercial production of sodium peroxide is

dominated by a two-stage process that involves the oxidation of metallic sodium.

Primary Commercial Production Method: The Two-
Stage Process
The most established and widely used commercial method for sodium peroxide production is

a two-stage process. This method involves the initial oxidation of sodium metal to sodium oxide
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(Na₂O), followed by the subsequent oxidation of the sodium oxide to sodium peroxide
(Na₂O₂). This process can be carried out in both batch and continuous modes.

Chemical Reactions
The fundamental chemical transformations in the two-stage process are:

Stage 1: Formation of Sodium Oxide 4Na + O₂ → 2Na₂O

Stage 2: Formation of Sodium Peroxide 2Na₂O + O₂ → 2Na₂O₂

Process Parameters and Data
The efficiency and purity of the final sodium peroxide product are highly dependent on the

careful control of various process parameters. The following table summarizes key quantitative

data for the two-stage commercial production process.
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Parameter
Stage 1: Sodium
Oxide Formation

Stage 2: Sodium
Peroxide
Formation

Notes and
References

Reactants
Metallic Sodium (Na),

Oxygen (O₂) or Dry Air

Sodium Oxide (Na₂O),

Oxygen (O₂) or

Oxygen-Enriched Air

The use of dry, CO₂-

free air is a common

practice. Oxygen-

enriched air or pure

oxygen is often used

in the second stage to

drive the reaction to

completion.

Temperature 130°C - 250°C 200°C - 450°C

The initial oxidation of

sodium is typically

carried out above its

melting point (97.8°C).

The second stage

requires higher

temperatures to

facilitate the

conversion of sodium

oxide to sodium

peroxide.

Pressure Atmospheric
Atmospheric or

slightly elevated

While the process is

often run at

atmospheric pressure,

some variations may

use slightly elevated

pressures to increase

the rate of oxidation.

Reaction Environment

Inert atmosphere

(e.g., Nitrogen)

initially, then

controlled introduction

of oxidant.

Oxidizing atmosphere.

An inert atmosphere is

used during the

melting of sodium to

prevent premature or

uncontrolled oxidation.
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Product Purity -
Typically 90-95%

Na₂O₂

The commercial

product usually

contains a small

percentage of

unreacted sodium

oxide and other

impurities.

Key

Byproducts/Impurities
Unreacted Sodium

Unreacted Sodium

Oxide, Sodium

Superoxide (NaO₂)

The formation of

sodium superoxide

can occur at higher

temperatures and

oxygen

concentrations.

Experimental Protocols
The following protocols provide a detailed methodology for the laboratory-scale synthesis of

sodium peroxide, simulating the conditions of the commercial two-stage process.

Materials and Equipment
Reactants: High-purity sodium metal, Dry oxygen or air (free of CO₂ and moisture).

Equipment: Reaction vessel (e.g., rotating retort made of iron or nickel), furnace with

temperature control, gas flow meters, system for drying and removing CO₂ from the air

stream, inert gas supply (e.g., nitrogen), product collection and storage containers.

Procedure
Stage 1: Synthesis of Sodium Oxide

Preparation: The reaction vessel is first purged with an inert gas, such as nitrogen, to remove

any residual air and moisture.

Charging the Reactor: A known quantity of high-purity sodium metal is charged into the

reaction vessel.
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Melting: The reactor is heated to a temperature above the melting point of sodium

(approximately 130-200°C) while maintaining the inert atmosphere. Agitation or rotation of

the vessel is initiated to ensure uniform heating.

Controlled Oxidation: A controlled stream of dry, CO₂-free air or a mixture of nitrogen and

oxygen is introduced into the reactor. The oxygen concentration is kept low initially to

manage the exothermic reaction and prevent the temperature from rising excessively.

Reaction Monitoring: The reaction is monitored by observing the consumption of sodium and

the formation of the white solid, sodium oxide. The temperature is maintained within the

range of 130-250°C.

Completion: The flow of the oxidizing gas is continued until all the metallic sodium has been

converted to sodium oxide.

Stage 2: Synthesis of Sodium Peroxide

Temperature Increase: The temperature of the reaction vessel containing the freshly

prepared sodium oxide is raised to 200-450°C.

Introduction of Oxygen: A stream of dry, pure oxygen or oxygen-enriched air is passed over

the heated sodium oxide.

Oxidation to Peroxide: The sodium oxide is oxidized to sodium peroxide. The reaction is

exothermic, and the temperature should be carefully controlled to prevent the decomposition

of the sodium peroxide product. Agitation is continued to ensure good contact between the

solid and the gas.

Reaction Completion and Cooling: Once the conversion to sodium peroxide is complete

(indicated by a change in color to a yellowish-white), the oxygen supply is stopped, and the

reactor is cooled under an inert atmosphere.

Product Handling: The resulting sodium peroxide is a granular solid that should be handled

with care, as it is a strong oxidizer and is reactive with water and carbon dioxide in the air. It

should be stored in airtight, dry containers.

Visualizations
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The following diagrams illustrate the chemical pathways and a conceptual workflow for the

commercial production of sodium peroxide.

Stage 1

Stage 2

Sodium (Na)

Sodium Oxide (Na₂O)4Na + O₂ → 2Na₂O

Oxygen (O₂)
(from Air)

Sodium Peroxide (Na₂O₂)

2Na₂O + O₂ → 2Na₂O₂

Oxygen (O₂)
(Pure or Enriched)

Click to download full resolution via product page

Caption: Chemical reaction pathway for the two-stage production of sodium peroxide.
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Caption: Conceptual workflow for a commercial sodium peroxide production plant.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b049792?utm_src=pdf-body-img
https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Commercial Production of Sodium Peroxide: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049792#commercial-production-methods-of-sodium-
peroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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